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Compound of Interest

Compound Name:
Penicillin G-d5 Potassium Salt

(phenyl-d5)

Cat. No.: B15142916

Get Quote

Unlike commodity chemicals, stable isotopes often lack unique CAS registry numbers for every

salt form.[2] Researchers must distinguish between the labeled and unlabeled identifiers to

ensure regulatory compliance and procurement accuracy.[2]

Nomenclature and Registry
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Parameter Details

Chemical Name
Penicillin G-d5 Potassium Salt (Benzylpenicillin-

d5 Potassium)

Labeling Position Phenyl-d5 (Pentadeuterophenyl)

CAS Number
Not Formally Assigned (Referenced via parent

CAS 113-98-4 with "d5" notation)

Parent CAS (Unlabeled) 113-98-4 (Potassium Salt); 61-33-6 (Free Acid)

Chemical Formula

Molecular Weight 377.51 g/mol (Potassium Salt)

Free Acid MW
~339.41 g/mol (Used for mass spec ion

calculations)

Appearance White to off-white crystalline solid

Solubility Soluble in water, methanol, and DMSO

Structural Configuration
The deuterium labeling is located specifically on the benzyl side chain.[2] This placement is

strategic: it is metabolically stable and retained in the primary fragment ions used for Multiple

Reaction Monitoring (MRM) transitions.[1][2]

Structural Logic
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Deuteration on the phenyl ring (+5 Da) ensures
the label is retained in the primary

quantification fragment (m/z 160 -> 165).
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Figure 1:Structural segmentation of Penicillin G-d5. The red node indicates the site of isotopic

labeling.[2]

Section 2: The Role of Deuterated Standards in
Mass Spectrometry
In high-throughput bioanalysis (e.g., food safety testing, pharmacokinetic studies), "matrix

effects" are the primary source of error.[1][2] Co-eluting compounds from the sample

(phospholipids in plasma, proteins in milk) can suppress or enhance the ionization of Penicillin

G.[1][2]

Why Penicillin G-d5?

Co-Elution: It elutes at virtually the same retention time as Penicillin G.[2]

Ionization Tracking: It experiences the exact same suppression/enhancement environment

as the analyte.[2]

Correction Mechanism: By calculating the Area Ratio (Analyte Area / IS Area), the variability

is mathematically canceled out.[2]

The "Deuterium Effect" Note: Deuterated compounds may elute slightly earlier than their non-

deuterated counterparts on Reverse Phase (C18) columns due to slightly weaker lipophilic

interactions.[2] This shift is typically negligible (< 0.1 min) but confirms isotopic purity.[2]

Section 3: Experimental Methodology
This protocol outlines the quantification of Penicillin G in biological tissue (e.g., bovine muscle

or citrus fruit) using Penicillin G-d5 as the Internal Standard.[1][2]

Stock Solution Preparation
Solvent: Water:Methanol (50:50 v/v).[2] Penicillin G is unstable in acidic conditions; avoid

acidic diluents for storage.[2]

Concentration: Prepare a 1.0 mg/mL master stock.
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Storage: Aliquot and store at -20°C. Stability is critical; hydrolysis of the beta-lactam ring

occurs rapidly at room temperature.[2]

Sample Extraction Workflow

Biological Sample
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Figure 2:Step-by-step extraction workflow ensuring the Internal Standard compensates for

recovery losses at every stage.

LC-MS/MS Parameters
Ionization: Electrospray Ionization (ESI), Positive Mode.[1][2]

Column: C18 (e.g., 100 x 2.1 mm, 1.7 µm).[2]

Mobile Phase:

A: 0.1% Formic Acid in Water.[2]

B: 0.1% Formic Acid in Acetonitrile.[2]

MRM Transitions (Quantification):

Compound Precursor Ion (m/z) Product Ion (m/z) Fragment Origin

Penicillin G 335.1 176.0
Phenylacetyl-amino-

ketene

Penicillin G-d5 340.1 181.0
Labeled Phenylacetyl-

amino-ketene

Note: The mass shift of +5 Da is conserved in the product ion, validating the stability of the

label on the phenyl ring during fragmentation.

Section 4: Quality Control & Validation
To ensure data integrity (E-E-A-T), the following validation steps are mandatory:

Isotopic Purity Check: Inject a high concentration of Penicillin G-d5 alone.[2] Monitor the

unlabeled transition (335 -> 176). Signal should be < 0.5% of the labeled signal to prevent

"cross-talk" that biases results.[2]
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Signal-to-Noise (S/N): The IS peak must have an S/N > 20:1 in the matrix to ensure precise

integration.[1][2]

Carryover: Inject a blank after the highest standard. Penicillin G is "sticky"; ensure the needle

wash (e.g., MeOH:Water:Isopropanol) effectively removes residues.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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